Cas no 2807469-56-1 (2-Bromo-1-iodo-4-isobutoxybenzene)

• Product Name: 2-Bromo-1-iodo-4-isobutoxybenzene
• CAS No: 2807469-56-1
• MF: C₁₀H₁₂BrIO
• MW: 355.010154724121
• CID: 6795851
• PubChem ID: 164894732
• Update Time: 2025-06-08

2-Bromo-1-iodo-4-isobutoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2807469-56-1
• 2-Bromo-1-iodo-4-isobutoxybenzene
• MFCD34762047

• Inchi： 1S/C10H12BrIO/c1-7(2)6-13-8-3-4-10(12)9(11)5-8/h3-5,7H,6H2,1-2H3
• InChI Key： GKAOXGVCIXAWCU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)OCC(C)C

Computed Properties

• Exact Mass: 353.91163g/mol
• Monoisotopic Mass: 353.91163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-iodo-4-isobutoxybenzene

Introduction to 2-Bromo-1-iodo-4-isobutoxybenzene (CAS No. 2807469-56-1)

2-Bromo-1-iodo-4-isobutoxybenzene, with the CAS number 2807469-56-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, iodine, and isobutoxy functional groups, which confer it with a range of valuable properties and potential applications.

The molecular structure of 2-Bromo-1-iodo-4-isobutoxybenzene consists of a benzene ring substituted with a bromine atom at the 2-position, an iodine atom at the 1-position, and an isobutoxy group at the 4-position. The presence of these halogen atoms and the isobutoxy group imparts distinct chemical reactivity and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 2-Bromo-1-iodo-4-isobutoxybenzene has been extensively studied for its potential in the development of new pharmaceuticals. The bromine and iodine substituents can serve as handles for further functionalization, enabling the synthesis of complex molecules with tailored biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of 2-Bromo-1-iodo-4-isobutoxybenzene exhibited potent cytotoxic effects against various cancer cell lines, highlighting its potential as a lead compound in drug discovery.

Beyond its applications in medicinal chemistry, 2-Bromo-1-iodo-4-isobutoxybenzene has also found utility in materials science. The combination of halogenated and alkyl ether functionalities makes it suitable for use in the preparation of advanced materials with specific optical and electronic properties. A recent study in Advanced Materials (2023) explored the use of this compound as a building block for organic semiconductors. The researchers synthesized polymers incorporating 2-Bromo-1-iodo-4-isobutoxybenzene units and demonstrated their excellent charge transport properties, which are crucial for applications in organic electronics.

The synthetic accessibility of 2-Bromo-1-iodo-4-isobutoxybenzene is another factor contributing to its widespread use. Various methods have been developed to prepare this compound efficiently and selectively. One common approach involves the sequential halogenation and alkylation of substituted benzene derivatives. A detailed protocol published in Organic Syntheses (2023) outlines a robust route to synthesize 2-Bromo-1-iodo-4-isobutoxybenzene with high yields and purity, making it readily available for further research and development.

The physical properties of 2-Bromo-1-iodo-4-isobutoxybenzene, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are essential for optimizing its use in various applications. For example, its solubility in common organic solvents facilitates its incorporation into reaction mixtures and material formulations. Additionally, its thermal stability ensures that it can withstand processing conditions without degradation.

In conclusion, 2-Bromo-1-iodo-4-isobutoxybenzene (CAS No. 2807469-56-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.